Cas no 2089325-93-7 (2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide)

• Product Name: 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide
• CAS No: 2089325-93-7
• MF: C₈H₈Br₂N₂
• MW: 291.970520019531
• MDL: MFCD30528886
• CID: 4636663
• Update Time: 2025-08-03

2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide
• 2-(Bromomethyl)-1H-benzimidazole hydrobromide
• 2-(bromomethyl)-1H-benzimidazole;hydrobromide
• 2-(bromomethyl)-1H-1,3-benzodiazole hydrobromide

• MDL： MFCD30528886
• Inchi： 1S/C8H7BrN2.BrH/c9-5-8-10-6-3-1-2-4-7(6)11-8;/h1-4H,5H2,(H,10,11);1H
• InChI Key： GOFXLXSUSJBDSX-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC=CC=2N1.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 28.7

Additional information on 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide

Introduction to 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide (CAS No. 2089325-93-7) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide (CAS No. 2089325-93-7) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl substituent on the benzo[d]imidazole core, serves as a crucial intermediate in the synthesis of various biologically active molecules. The benzo[d]imidazole scaffold is a well-known pharmacophore, frequently employed in the development of drugs targeting a wide range of therapeutic areas, including cancer, inflammation, and infectious diseases.

The bromomethyl functional group attached to the benzo[d]imidazole ring enhances the reactivity of the molecule, making it an excellent precursor for further functionalization via nucleophilic substitution reactions. This property has been exploited in multiple synthetic pathways, enabling the construction of complex structures with tailored biological activities. The hydrobromide salt form of this compound ensures enhanced stability and solubility, facilitating its use in both laboratory-scale reactions and industrial applications.

In recent years, 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide has been extensively studied for its potential in drug discovery. One of the most promising applications lies in its role as a precursor for the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the benzo[d]imidazole core with specific substituents, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors.

Furthermore, the benzo[d]imidazole moiety has been explored for its antimicrobial properties. Research indicates that certain benzo[d]imidazole derivatives possess significant activity against Gram-positive bacteria and fungi. The bromomethyl group allows for further derivatization to introduce additional pharmacophores that enhance antimicrobial efficacy while reducing toxicity. This has opened up new avenues for developing novel antibiotics to combat multidrug-resistant pathogens.

The compound's utility extends beyond kinase inhibition and antimicrobial applications. It has also been utilized in the synthesis of small-molecule probes for imaging and diagnostic purposes. For example, radiolabeled derivatives of 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide have been employed in positron emission tomography (PET) scans to visualize metabolic pathways and track disease progression. These probes offer high sensitivity and specificity, making them valuable tools in early disease detection and therapeutic monitoring.

Recent advancements in medicinal chemistry have leveraged computational methods to optimize the structure-activity relationships (SAR) of 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide derivatives. Through molecular docking simulations and virtual screening, researchers have identified novel analogs with enhanced binding affinity and selectivity for target proteins. These computational approaches have significantly accelerated the drug discovery process, allowing for rapid identification of lead compounds that can be further refined through experimental validation.

The synthesis of 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes employ efficient catalytic systems and green chemistry principles to minimize waste and improve yields. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the benzo[d]imidazole core from readily available starting materials. These methods not only enhance efficiency but also align with sustainable chemistry practices, reducing the environmental impact of pharmaceutical production.

In conclusion, 2-(Bromomethyl)-1H-benzo[d]imidazole hydrobromide (CAS No. 2089325-93-7) is a multifaceted compound with broad applications in chemical biology and drug development. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an even greater role in advancing medical science.